Cas no 1172732-61-4 (ethyl 4-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-4-oxobutanoate)

• Product Name: ethyl 4-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-4-oxobutanoate
• CAS No: 1172732-61-4
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 6185376
• PubChem ID: 44062182
• Update Time: 2025-06-13

ethyl 4-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-4-oxobutanoate
• ethyl 4-(4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-4-oxobutanoate
• ethyl 4-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-4-oxobutanoate
• VU0648146-1
• F5596-0194
• AKOS024514674
• 1172732-61-4

• Inchi： 1S/C16H23N3O4/c1-2-22-14(21)6-5-13(20)19-9-7-12(8-10-19)16-18-17-15(23-16)11-3-4-11/h11-12H,2-10H2,1H3
• InChI Key： QRGJEZOOFXAQOS-UHFFFAOYSA-N
• SMILES： O1C(C2CCN(C(CCC(=O)OCC)=O)CC2)=NN=C1C1CC1

Computed Properties

• Exact Mass: 321.16885622g/mol
• Monoisotopic Mass: 321.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.5Ų

Additional information on ethyl 4-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-4-oxobutanoate

Research Brief on Ethyl 4-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-4-oxobutanoate (CAS: 1172732-61-4)

Ethyl 4-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-4-oxobutanoate (CAS: 1172732-61-4) is a novel chemical compound that has recently garnered attention in the field of medicinal chemistry and drug discovery. This molecule features a unique structural framework combining a piperidine ring, a 1,3,4-oxadiazole moiety, and a cyclopropyl group, which are known to confer significant pharmacological properties. Recent studies have explored its potential as a therapeutic agent, particularly in the context of enzyme inhibition and receptor modulation.

The synthesis of ethyl 4-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-4-oxobutanoate involves a multi-step process, starting with the cyclization of appropriate precursors to form the 1,3,4-oxadiazole ring, followed by piperidine incorporation and esterification. The compound's structural complexity and functional groups make it a promising candidate for targeting specific biological pathways. Recent publications highlight its role as a potential inhibitor of enzymes involved in inflammatory and metabolic disorders, though detailed mechanistic studies are still underway.

In vitro studies have demonstrated that ethyl 4-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-4-oxobutanoate exhibits moderate to high binding affinity for certain protein targets, including kinases and G-protein-coupled receptors (GPCRs). Preliminary data suggest that its oxadiazole and piperidine components contribute to its bioactivity, possibly through hydrogen bonding and hydrophobic interactions. However, further optimization of its pharmacokinetic properties, such as solubility and metabolic stability, is required to advance its development as a drug candidate.

Recent patent filings and academic publications indicate growing interest in this compound, with several research groups investigating its derivatives for enhanced efficacy and selectivity. For instance, modifications to the cyclopropyl group or the ester moiety have been explored to improve target engagement and reduce off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into preclinical and clinical applications.

In conclusion, ethyl 4-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-4-oxobutanoate represents a promising scaffold for drug development, with potential applications in treating diseases such as cancer, inflammation, and metabolic syndromes. Future research should focus on elucidating its mechanism of action, optimizing its chemical structure, and evaluating its safety profile in vivo. This compound exemplifies the ongoing innovation in medicinal chemistry, where novel heterocyclic frameworks continue to drive therapeutic advancements.